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Compound of Interest

Compound Name: NF864

Cat. No.: B15138170

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of NF864 and other novel inhibitors of the P2X1
receptor, a ligand-gated ion channel activated by extracellular ATP.[1] The P2X1 receptor is a
significant therapeutic target due to its role in various physiological processes, including
smooth muscle contraction, platelet aggregation, and inflammation.[1][2][3] This document
presents quantitative data, experimental methodologies, and visual representations of signaling
pathways to facilitate an objective evaluation of these compounds.

Quantitative Comparison of P2X1 Inhibitors

The following table summarizes the inhibitory potency (IC50) and selectivity of NF864 and a
selection of novel P2X1 receptor antagonists. It is important to note that direct comparison of
IC50 values should be approached with caution, as experimental conditions can vary between
studies.
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P2X1 Receptor Signaling Pathway

Activation of the P2X1 receptor by ATP initiates a cascade of intracellular events. The following
diagram illustrates the canonical signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to NF864 and Novel P2X1
Receptor Inhibitors]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15138170#how-does-nf864-compare-to-novel-p2x1-
inhibitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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